Cas no 2172288-43-4 (3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid)

• Product Name: 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• CAS No: 2172288-43-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5814720
• PubChem ID: 165820000
• Update Time: 2025-10-17

3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• 3-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
• EN300-1538795
• 2172288-43-4

• Inchi： 1S/C28H28N2O5/c31-26(30-20-8-5-7-19(17-20)14-15-27(32)33)13-6-16-29-28(34)35-18-25-23-11-3-1-9-21(23)22-10-2-4-12-24(22)25/h1-5,7-12,17,25H,6,13-16,18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IDFNXYLULRLQOV-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC1=CC=CC(=C1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid

3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic Acid (CAS No. 2172288-43-4): An Overview

3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS No. 2172288-43-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Glycine or Fmoc-Gly, is a key intermediate in the synthesis of various peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used for the protection of amino groups in peptide synthesis, providing a versatile and reliable method for controlling reactivity and selectivity.

The structure of 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid consists of a phenyl ring substituted with a butanamide group, which is further modified by an Fmoc-protected amino group. This unique structural arrangement imparts several desirable properties to the compound, including enhanced solubility, stability, and reactivity in various chemical reactions. These properties make it an essential building block in the development of novel therapeutic agents and diagnostic tools.

Recent advancements in the field of peptide chemistry have highlighted the importance of Fmoc-Glycine in the synthesis of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated the use of Fmoc-Glycine as a key intermediate in the synthesis of a novel peptide that exhibited potent anti-cancer activity. The researchers found that the Fmoc protection strategy significantly improved the yield and purity of the final product, making it a promising candidate for further clinical evaluation.

In addition to its role in peptide synthesis, 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid has also been explored for its potential applications in drug delivery systems. A study published in Biomaterials (2020) investigated the use of Fmoc-Glycine as a linker molecule in the development of targeted drug delivery nanoparticles. The researchers found that the Fmoc group provided excellent stability during nanoparticle synthesis and facilitated controlled release of the therapeutic payload under specific physiological conditions.

The versatility of Fmoc-Glycine extends beyond its use as an intermediate in peptide synthesis and drug delivery systems. It has also been utilized in the development of fluorescent probes for cellular imaging. A recent study published in Chemical Communications (2021) reported the synthesis of a fluorescent probe based on Fmoc-Glycine that exhibited high sensitivity and selectivity for detecting specific cellular targets. The probe was successfully used to visualize intracellular processes with high resolution, providing valuable insights into cellular dynamics.

The chemical properties of 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and reactivity, which are crucial for optimizing its use in different applications.

In conclusion, 3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS No. 2172288-43-4) is a multifunctional compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for the development of novel therapeutic agents, drug delivery systems, and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.